Cas no 2172022-21-6 (benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172022-21-6
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 6138737
• PubChem ID: 165487959
• Update Time: 2025-06-20

benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• benzyl 8-[(ethylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2172022-21-6
• EN300-1275338

• Inchi： 1S/C20H24N2O2/c1-2-21-13-18-10-6-9-17-11-12-22(14-19(17)18)20(23)24-15-16-7-4-3-5-8-16/h3-10,21H,2,11-15H2,1H3
• InChI Key： MMKLZZQQTPFPLD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2C=CC=C(CNCC)C=2C1)=O

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172022-21-6)

Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the chemical identifier CAS No. 2172022-21-6, belongs to the tetrahydroisoquinoline class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its benzyl and ethylamino substituents, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involve meticulous chemical methodologies that ensure high purity and yield. The presence of the tetrahydroisoquinoline core is a critical aspect of its molecular architecture, as it is well-documented in scientific literature for its role in modulating various biological pathways. Recent advancements in synthetic chemistry have enabled more efficient and scalable production processes for this class of compounds, making them more accessible for further research and development.

In the realm of pharmaceutical research, Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been studied for its potential pharmacological effects. The compound's interaction with biological targets such as enzymes and receptors is a key area of interest. Researchers have been particularly intrigued by its ability to influence neurotransmitter systems, which could have implications in the treatment of neurological disorders. Preliminary studies suggest that this molecule may exhibit properties similar to those of known bioactive tetrahydroisoquinolines, although further investigation is necessary to fully elucidate its mechanism of action.

The benzyl moiety in the molecular structure of Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate plays a crucial role in determining its solubility and bioavailability. This feature is particularly important in drug design, as it can affect how the compound is absorbed and distributed within the body. Additionally, the ethylamino group contributes to the compound's overall reactivity and potential for chemical modifications. These structural elements make Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate a versatile scaffold for developing novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of tetrahydroisoquinoline derivatives in addressing various health challenges. Studies have shown that these compounds can modulate multiple signaling pathways involved in diseases such as cancer and inflammation. The unique combination of substituents in Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate positions it as a promising candidate for further exploration in these areas. Researchers are employing cutting-edge techniques such as high-throughput screening and computational modeling to identify new applications for this compound.

The development of new pharmaceuticals often relies on understanding the complex interactions between molecules and biological systems. Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exemplifies how structural modifications can lead to novel bioactivities. By fine-tuning its chemical composition, scientists aim to optimize its pharmacological properties while minimizing potential side effects. This iterative process involves both experimental synthesis and theoretical analysis to guide the design of more effective drug candidates.

The future prospects for Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are promising given its intriguing biological profile. As research continues to uncover new therapeutic targets and mechanisms, this compound may find applications in treating a range of conditions. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical treatments. The continued study of tetrahydroisoquinoline derivatives like Benzyl 8-(ethylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate will undoubtedly contribute to advancements in drug discovery and development.